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Compound of Interest

Compound Name: 2-Amino-8-bromopurineriboside

CAS No.: 3001-47-6

Cat. No.: B1382075

Get Quote

Executive Summary & Mechanism of Action
2-Amino-8-bromopurineriboside (8-Br-2AP) is a specialized nucleoside analog that serves

as a high-precision tool in RNA structural biology. Unlike its parent compound, 2-aminopurine

(a widely used fluorescent probe), the 8-bromo derivative is primarily utilized for its steric and

electronic properties rather than fluorescence alone.

The Dual-Utility Mechanism
The utility of 8-Br-2AP rests on two fundamental physicochemical pillars:

The "Syn-Lock" Effect (Conformational Control): In natural nucleosides (adenosine,

guanosine), the glycosidic bond equilibrium favors the anti conformation (base pointed away

from the sugar). The introduction of a bulky bromine atom at the C8 position creates a

severe steric clash with the sugar moiety (specifically the O4' atom) when in the anti state.

This forces the nucleoside to adopt the syn conformation.

Application: This allows researchers to "lock" specific RNA residues into a syn state to

stabilize Z-RNA helices, investigate hairpin loops, or probe the steric tolerance of ribozyme
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active sites.

Anomalous Scattering (Crystallographic Phasing): Bromine is an excellent anomalous

scatterer for X-ray crystallography.

Application: Incorporating 8-Br-2AP into RNA sequences provides a heavy-atom derivative

for Single-wavelength Anomalous Dispersion (SAD) or Multi-wavelength Anomalous

Dispersion (MAD) phasing, facilitating de novo structure determination of RNA constructs,

which are notoriously difficult to phase using molecular replacement.

Chemical & Physical Specifications
Property Specification

Chemical Name 2-Amino-8-bromo-9-(β-D-ribofuranosyl)purine

CAS Number 3001-47-6

Molecular Formula C₁₀H₁₂BrN₅O₄

Molecular Weight 346.14 g/mol

pKa (N1) ~3.8 (Protonation quenches fluorescence)

Conformation
Predominantly syn (glycosidic torsion angle χ ≈

60-80°)

Solubility DMSO (High), Water (Moderate - warm to 37°C)

Absorbance Max ~305-310 nm (Red-shifted vs. Adenine)

Application I: Stabilizing Z-RNA and Syn-Dependent
Folds
The syn conformation is a prerequisite for the formation of Z-RNA (a left-handed double helix).

8-Br-2AP is one of the most potent inducers of this motif.

Protocol: Thermodynamic Stabilization of Z-RNA Motifs
Objective: To induce and verify Z-RNA formation in a target sequence (e.g., CG repeats) using

Circular Dichroism (CD).
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Materials:

RNA Oligonucleotide with 8-Br-2AP modification (e.g., 5'-(CG)₃-X-(CG)₃-3', where X = 8-Br-

2AP).

Buffer A: 10 mM Sodium Phosphate, pH 7.0, 10 mM NaCl.

Buffer B: 10 mM Sodium Phosphate, pH 7.0, 4 M NaCl (Z-DNA/RNA inducing buffer).

CD Spectropolarimeter (e.g., Jasco J-1500).

Step-by-Step Methodology:

Oligonucleotide Synthesis:

Synthesize RNA using standard phosphoramidite chemistry.

Critical Step: Use Ultra-Mild deprotection conditions (phenoxyacetyl protecting groups) if

possible. Prolonged exposure to strong ammonia at high temperatures can degrade the 8-

bromo substituent (nucleophilic displacement of Br by ammonia).

Alternative: Use commercially available 8-Br-2AP phosphoramidites and deprotect with

ammonium hydroxide/ethanol (3:1) at room temperature for 24h.

Annealing:

Dissolve RNA to 20 µM in Buffer A.

Heat to 95°C for 5 minutes.

Cool slowly to 25°C over 2 hours (1°C/min ramp) to ensure proper duplex formation.

Salt Titration (The Z-Transition):

Place the sample in a 1mm pathlength quartz cuvette.

Record the CD spectrum (200–320 nm) at 0 M NaCl (Baseline: A-form RNA).

Expectation: A-form RNA shows a positive peak at ~265 nm and negative at ~210 nm.
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Titrate NaCl from 100 mM to 4.0 M in 500 mM increments.

Data Analysis: Monitor the inversion of the CD spectrum. Z-RNA is characterized by a

negative peak at ~285 nm and a positive peak at ~260 nm (inverted relative to A-form).

Validation:

The 8-Br-2AP modification should lower the midpoint ([NaCl]₅₀) of the A-to-Z transition

significantly compared to unmodified RNA, confirming the syn-stabilizing effect.

Application II: SAD Phasing for RNA
Crystallography
Solving RNA structures is challenging due to the lack of inherent heavy atoms. 8-Br-2AP

provides a covalently bound, non-labile heavy atom that mimics Adenosine/Guanosine pairing,

minimizing structural perturbation while providing strong anomalous signal.

Protocol: Crystallization and Phasing
Objective: To solve the phase problem for a novel RNA aptamer or ribozyme.

Workflow Diagram (Graphviz):
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Caption: Workflow for incorporating 8-Br-2AP into RNA for crystallographic phasing.
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Step-by-Step Methodology:

Strategic Substitution:

Replace a non-conserved Adenosine or Guanosine residue in a stable helix region with 8-

Br-2AP.

Note: Avoid replacing residues involved in tertiary contacts unless probing syn

conformation tolerance. The syn preference may disrupt standard Watson-Crick pairing in

A-form helices (which require anti), so placing it at terminal positions or in Z-prone regions

is safer for pure phasing purposes.

Data Collection Strategy:

Energy Selection: Collect data at the Bromine K-absorption edge.

Peak: ~13.474 keV (0.9198 Å) – Maximize f''.

Inflection: ~13.470 keV – Minimize f'.

Remote: ~13.550 keV or higher energy.

Redundancy: High multiplicity (>10x) is crucial to measure the small anomalous difference

(typically 3-5% for Br).

Structure Solution:

Use software like AutoSol (Phenix) or Shelx C/D/E.

Input the heavy atom type as "Br".[1][2]

The 8-Br-2AP sites should appear as clear peaks in the anomalous difference map.

Technical Nuance: Fluorescence Quenching
While 2-aminopurine (2AP) is fluorescent, users must be aware of the Heavy Atom Effect

introduced by the bromine at C8.
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Observation: Bromine facilitates intersystem crossing (spin-orbit coupling) from the singlet

excited state to the triplet state.

Result: The fluorescence quantum yield of 8-Br-2AP is significantly lower than that of 2AP.

Application Note: Do not use 8-Br-2AP as a substitute for 2AP if high-intensity fluorescence

monitoring of base flipping is the primary goal. However, it can be used as a dark probe or

for phosphorescence studies (at low temperatures), though this is a niche application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

